Cas no 38901-83-6 (Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]diazenyl]-6-methoxy-3-methyl-)

Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]diazenyl]-6-methoxy-3-methyl- structure
38901-83-6 structure
Product name:Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]diazenyl]-6-methoxy-3-methyl-
CAS No:38901-83-6
MF:C17H19N4OS+
MW:327.42396
CID:315112
PubChem ID:147317

Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]diazenyl]-6-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]diazenyl]-6-methoxy-3-methyl-
    • C.I. 11052
    • C.I. Basic Blue 54
    • SCHEMBL6911483
    • 4-[(6-methoxy-3-methyl-1,3-benzothiazol-3-ium-2-yl)diazenyl]-N,N-dimethylaniline
    • Basic Blue 54
    • BDBM50363721
    • CHEMBL1944960
    • SCHEMBL13324480
    • 38901-83-6
    • DTXSID50192146
    • Benzothiazolium, 2-((4-(dimethylamino)phenyl)azo)-6-methoxy-3-methyl-
    • BB54 dye
    • EINECS 239-094-5
    • 2-((4-(Dimethylamino)phenyl)azo)-6-methoxy-3-methylbenzothiazoliummethyl sulphate
    • DTXCID60114637
    • WVUKFQBBZVBJRZ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C17H19N4OS/c1-20(2)13-7-5-12(6-8-13)18-19-17-21(3)15-10-9-14(22-4)11-16(15)23-17/h5-11H,1-4H3/q+1
    • InChI Key: WVUKFQBBZVBJRZ-UHFFFAOYSA-N
    • SMILES: CN(C)C1C=CC(/N=N/C2=[N+](C)C3C=CC(OC)=CC=3S2)=CC=1

Computed Properties

  • Exact Mass: 327.127957
  • Monoisotopic Mass: 327.127957
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 69.3

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C

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